2-(5-Methylpyridin-2-yl)-1,3-benzothiazole

• CAS No.: 41806-41-1
• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: 2-(5-methylpyridin-2-yl)-1,3-benzothiazole
• InChI: InChI=1S/C13H10N2S/c1-9-6-7-11(14-8-9)13-15-10-4-2-3-5-12(10)16-13/h2-8H,1H3
• InChI Key: BMYYRUGPJYRNCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2=NC3=CC=CC=C3S2

Description

2-(5-Methylpyridin-2-yl)-1,3-benzothiazole is a useful research compound. Its molecular formula is C13H10N2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

22.5 g (0.18 mol) of o-aminothiophenol, 25 g (0.18 mol) of 5-methylpicolic acid and 100 g of polyphosphoric acid were admixed and stirred in nitrogen gas streams at 170°-200° C. and the mixture was poured in 1 l of water. The mixture was adjusted to pH 5 with an aqueous solution of sodium hydroxide and the resulting crystals were recovered by filtration, whereupon 40 g of 2-(benzothiazol-2-yl)-5methylpyridine was obtained as crude crystals. This crude product was recrystallized from ligroine. By the above procedure was obtained 36 g of the same compound as colorless flakes melting at 169.5°-170.0° C.